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Compound of Interest

Compound Name: MRL-494 hydrochloride

Cat. No.: B10824596 Get Quote

Essential Safety and Handling Guide for MRL-494
Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling MRL-494 hydrochloride. The following procedural

steps and data are designed to ensure safe operational use and disposal, fostering a secure

laboratory environment.

Key Quantitative Data
For quick reference, the following table summarizes essential quantitative information for MRL-
494 hydrochloride.
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Parameter Value Citations

CAS Number 2699937-04-5 [1][2]

Molecular Formula C₂₆H₃₆ClFN₁₆O₂ [1][2]

Molecular Weight 659.12 g/mol [1][2]

Recommended Storage (Solid)
4°C, protect from light, stored

under nitrogen.
[2][3]

Recommended Storage (In

Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month.
[2][3]

Solubility 25 mg/mL (37.93 mM) [3]

Operational Plan: Handling MRL-494 Hydrochloride
While MRL-494 hydrochloride is not classified as a hazardous substance, it is prudent to

handle all laboratory chemicals with a comprehensive safety protocol.[2] The following steps

outline the recommended procedure for safe handling.

Pre-Handling and Preparation
Risk Assessment: Before beginning work, conduct a risk assessment to identify specific

hazards associated with the procedure.[4]

Information Review: Read and understand the Safety Data Sheet (SDS) for MRL-494
hydrochloride.[5] The SDS provides essential information regarding handling, storage, and

emergency measures.[4]

Work Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.[6] Verify that a certified safety shower and eyewash station are accessible.[2]

Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats,

containers, and solvents, before handling the compound.

Personal Protective Equipment (PPE)
A minimum level of PPE is required to create a barrier against accidental exposure.[5][7]
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Eye and Face Protection: Wear chemical splash goggles for protection against splashes.[8] If

there is a significant risk of splashing, a face shield should be worn in addition to goggles.[8]

Hand Protection: Wear disposable nitrile gloves.[6] If direct contact occurs, remove the

gloves immediately, wash your hands, and put on a new pair.[7] For extended or direct

contact, consider double-gloving.[7]

Body Protection: A long-sleeved, fully buttoned lab coat is required to protect skin and

clothing from spills.[4][6]

Footwear: Closed-toe shoes must be worn at all times in the laboratory.[5][6]

Weighing and Solution Preparation Protocol
Weighing:

Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure to minimize inhalation of any airborne powder.[6]

Carefully open the container of MRL-494 hydrochloride.

Use a clean spatula to transfer the desired amount of the solid to a weigh boat. Avoid

generating dust.

Once the desired amount is weighed, securely close the primary container.

Dissolving:

Add the weighed MRL-494 hydrochloride to the appropriate vessel for dissolution.

Slowly add the desired solvent. According to the product data sheet, ultrasonic and

warming may be needed to achieve a clear solution.[3]

Ensure the container is properly labeled with the chemical name, concentration, date, and

your initials.[4]

Storage
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Solid Compound: Store the container tightly sealed in a cool, well-ventilated area at the

recommended temperature of 4°C, protected from light and under a nitrogen atmosphere.[2]

[3]

Solutions: For solutions, store at -80°C for up to six months or -20°C for one month, ensuring

they are protected from light.[2][3]

Disposal Plan
Proper disposal of chemical waste is critical to laboratory safety and environmental protection.

Contaminated Materials: Dispose of all used gloves, weigh boats, and other contaminated

disposable materials in a designated solid chemical waste container.

Empty Containers: Rinse empty MRL-494 hydrochloride containers with a suitable solvent

three times. Collect the rinsate as chemical waste. Deface the label on the empty container

before disposing of it in the appropriate solid waste stream.

Unused or Waste Solutions: Collect all unused or waste solutions of MRL-494
hydrochloride in a clearly labeled, sealed hazardous waste container. The container should

be marked with the chemical name and "Hazardous Waste."

Regulatory Compliance: All chemical waste must be disposed of in accordance with local,

state, and federal regulations. Consult your institution's Environmental Health and Safety

(EHS) office for specific guidance.

Visual Workflow for Handling MRL-494
Hydrochloride
The following diagram illustrates the logical flow of operations for safely handling MRL-494
hydrochloride, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of MRL-494 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. MRL-494 (hydrochloride) - MedChem Express [bioscience.co.uk]

2. file.medchemexpress.com [file.medchemexpress.com]

3. reactivi.ro [reactivi.ro]

4. solubilityofthings.com [solubilityofthings.com]

5. youtube.com [youtube.com]

6. uwlax.edu [uwlax.edu]

7. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

8. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling MRL-494
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824596#personal-protective-equipment-for-
handling-mrl-494-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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